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Executive Summary

This technical guide addresses the available information on Taltobulin intermediate-12, a
compound implicated in the synthesis of the potent anti-cancer agent Taltobulin (also known as
HTI-286). Despite significant interest in Taltobulin and its synthetic pathway, a definitive
Chemical Abstracts Service (CAS) number and detailed experimental protocols specifically for
"Taltobulin intermediate-12" remain elusive in publicly accessible scientific literature and
chemical databases. While a molecular formula of C12H15NO3 and a corresponding molecular
weight of 221.25 g/mol have been associated with this intermediate, this information is
insufficient for unambiguous identification due to the existence of isomers, such as the
pesticide Carbofuran, which shares the same molecular formula. This guide summarizes the
available data, highlights the current challenges in identifying this specific intermediate, and
provides context within the broader synthesis of Taltobulin.

Quantitative Data

Due to the lack of a confirmed structure and dedicated experimental studies for Taltobulin
intermediate-12, a comprehensive table of its physicochemical properties cannot be provided.
However, based on information from a commercial supplier, the following data has been
attributed to a compound referred to as "Taltobulin intermediate-12":
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Property Value Source
Molecular Formula C12H15NO3 Supplier Data
Molecular Weight 221.25 g/mol Supplier Data
CAS Number Not available

Note: The absence of a CAS number and the fact that the provided molecular formula and
weight match other known compounds, such as Carbofuran (CAS No. 1563-66-2), underscore
the critical need for further structural elucidation to definitively identify Taltobulin intermediate-
12.

Taltobulin Synthesis and the Challenge of
Intermediate Identification

Taltobulin is a synthetic analog of the natural product hemiasterlin and has been investigated
as a potent microtubule-destabilizing agent for cancer therapy. Its synthesis involves a multi-
step pathway with numerous intermediates. While scientific publications describe various
synthetic routes to Taltobulin and its analogs, they often do not provide a systematic numbering
of all intermediates or detailed characterization data for each one. Commercial suppliers have
listed several "Taltobulin intermediates” with numerical designations (e.g., intermediate-3,
intermediate-9), but these are often not correlated with specific structures or CAS numbers in
the broader scientific literature.

The inability to definitively identify "Taltobulin intermediate-12" presents a significant
challenge for researchers. Without a confirmed chemical structure, it is impossible to:

e Assign a unique CAS number for regulatory and tracking purposes.

» Retrieve or develop specific experimental protocols for its synthesis, purification, and
characterization.

¢ Investigate its potential biological activity or role in any signaling pathways.

o Create accurate visualizations of its structure or its position within the Taltobulin synthesis
workflow.
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Logical Relationship: The Path to Taltobulin

While the specific details of "intermediate-12" are unavailable, a generalized logical workflow
for the synthesis of a complex molecule like Taltobulin can be conceptualized. This process
typically involves the sequential formation of key structural fragments, which are then coupled
and further modified to yield the final product.
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Caption: Generalized workflow for multi-step organic synthesis.

Conclusion and Future Directions

The request for an in-depth technical guide on Taltobulin intermediate-12 highlights a critical
gap in the publicly available information regarding the synthesis of Taltobulin. The lack of a
confirmed CAS number and detailed experimental data for this specific intermediate prevents a
comprehensive analysis.

For researchers and drug development professionals interested in this area, the following steps
are recommended:

e Consult Primary Literature: A thorough review of patents and supplementary information from
key publications on Taltobulin synthesis may provide more detailed schemes with numbered

intermediates.

» Direct Inquiry: Contacting the original authors of seminal papers on Taltobulin synthesis or
the technical support of chemical suppliers listing this intermediate may yield more specific

information.
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o Structural Analysis: In the absence of existing data, de novo structural elucidation of the
commercially available "Taltobulin intermediate-12" would be necessary to confirm its
identity.

Until a definitive structure and corresponding data are available, any discussion of the
experimental protocols or biological significance of "Taltobulin intermediate-12" remains
speculative. This guide serves to transparently present the current state of knowledge and the
challenges in obtaining the requested detailed information.

 To cite this document: BenchChem. [Taltobulin Intermediate-12: An In-Depth Technical
Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135443#taltobulin-intermediate-12-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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